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Compound of Interest

Compound Name: CNI103

Cat. No.: B15574465

FOR RESEARCH USE ONLY. Not for human or veterinary use.[1]

This document provides essential guidance for researchers, scientists, and drug development
professionals on the safe handling and disposal of CNI-1493, also known as Semapimod.
Adherence to these procedures is critical for ensuring personnel safety and regulatory
compliance within a laboratory setting.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling CNI-1493. The
specific level of protection should be determined by a site-specific risk assessment.

PPE Category Minimum Recommended Protection

Eye Protection Safety glasses with side shields

) ) Laboratory coat, long pants, and closed-toe
Skin Protection
shoes

Hand Protection Chemical-resistant gloves (e.qg., nitrile)

Use in a well-ventilated area. If dusts are
Respiratory generated, a NIOSH-approved respirator may

be required.
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Safe Handling and Storage

Proper handling and storage are crucial to maintain the integrity of CNI-1493 and to prevent

accidental exposure.

Condition Specification
] Avoid contact with skin, eyes, and clothing.
Handling o ) ) )
Avoid ingestion and inhalation.
Store in a tightly closed container in a dry and
Storage )
well-ventilated place.
Temperature Recommended storage at -20°C.[2]

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, follow these first aid protocols immediately.

Exposure Route

First Aid Measures

Eye Contact

Immediately flush with plenty of water for at

least 15 minutes.

Skin Contact

Wash off with soap and plenty of water.

Inhalation

If breathed in, move person into fresh air. If not

breathing, give artificial respiration.

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Disposal Plan

All waste materials contaminated with CNI-1493 must be handled as hazardous waste and

disposed of in accordance with institutional and local regulations.

e Segregation: Collect all CNI-1493 contaminated waste (e.g., pipette tips, tubes, gloves, and

bench paper) in a designated, clearly labeled, and sealed hazardous waste container.
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e Labeling: The container must be labeled as "Hazardous Waste" and include the full chemical
name "CNI-1493 (Semapimod)".

o Storage: Store the sealed hazardous waste container in a designated and secure area, away
from incompatible materials.

» Disposal: Arrange for pickup and disposal by the institution's Environmental Health and
Safety (EHS) department or a licensed hazardous waste disposal company. Do not dispose
of CNI-1493 down the drain or in the regular trash.

Experimental Protocols
Weighing and Reconstitution of CNI-1493 Powder

This protocol outlines the steps for safely weighing and preparing a stock solution of CNI-1493.
e Preparation:
o Ensure all necessary PPE is worn correctly.

o Perform the procedure in a chemical fume hood or a designated area with adequate
ventilation to minimize inhalation exposure.

o Decontaminate the work surface before and after use.
» Weighing:
o Use an analytical balance to accurately weigh the desired amount of CNI-1493 powder.
o Use a clean, disposable weigh boat or paper.
o Handle the powder carefully to avoid generating dust.
e Reconstitution:
o Carefully transfer the weighed CNI-1493 powder to an appropriate sterile tube.

o Add the desired volume of a suitable solvent (e.g., DMSO, water) to the tube.[3]
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o Cap the tube tightly and vortex or sonicate until the powder is completely dissolved.

» Storage of Stock Solution:

o Store the reconstituted stock solution at -20°C for short-term storage or -80°C for long-
term storage.[2]

o Aliquot the stock solution to avoid repeated freeze-thaw cycles.

Diagrams
CNI-1493 Handling and Disposal Workflow

The following diagram illustrates the key steps and decision points for the safe handling and
disposal of CNI-1493.
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Caption: Workflow for safe handling and disposal of CNI-1493.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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